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Compound of Interest

Compound Name: Yixingensin

CAS No.: 158642-42-3

Cat. No.: B1181414

Get Quote

Executive Summary
Yixingensin (C₂₃H₂₄O₁₂) is a flavonol glycoside structurally defined as Ombuin-3-O-β-D-

glucopyranoside.[1][2] Its aglycone, Ombuin, is a dimethylated quercetin derivative (7,4'-di-O-

methylquercetin).[1]

In mass spectrometry, Yixingensin is distinguished from isomeric or related flavonoids (e.g.,

Isorhamnetin-3-glucoside, Rhamnazin glucosides) by its unique methylation pattern on the A

and B rings.[1] This guide details the specific MS² fragmentation pathways, providing a self-

validating protocol to confirm its identity through characteristic radical losses and Retro-Diels-

Alder (RDA) cleavages.

Technical Specifications & Theoretical MS Behavior

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1181414#bc-rfq
https://www.benchchem.com/product/b1181414/docs?utm_src=pdf-body#publish-comparison-guide-mass-spectrometry-fragmentation-of-yixingensin
https://www.mdpi.com/1420-3049/29/5/1046
https://www.jipb.net/EN/abstract/abstract23286.shtml
https://www.mdpi.com/1420-3049/29/5/1046
https://www.benchchem.com/product/b1181414/docs?utm_src=pdf-body#publish-comparison-guide-mass-spectrometry-fragmentation-of-yixingensin
https://www.mdpi.com/1420-3049/29/5/1046
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1181414?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Specification MS Implications

Chemical Name
Ombuin-3-O-β-D-

glucopyranoside

Precursor Ion:m/z 491.1195

[M-H]⁻ (Calcd)

Formula C₂₃H₂₄O₁₂
Nitrogen Rule: Even mass,

odd valency absent.[1][3]

Aglycone
Ombuin (7,4'-dimethoxy-3,5,3'-

trihydroxyflavone)
Y₀⁻ Ion:m/z 329 (Aglycone)

Glycone Glucose (162 Da) Neutral Loss: 162 Da (Hexose)

Key Substituents
2 × Methoxy (-OCH₃) at C7,

C4'

Radical Loss:[1] •CH₃ (15 Da)

is diagnostic.[1]

Structural Differentiators
Unlike Quercetin (no methoxy groups) or Isorhamnetin (one methoxy group), Yixingensin's

aglycone contains two methoxy groups.[1] This structural feature dictates its fragmentation

physics:

High Stability of Methyl Radicals: The presence of methoxy groups facilitates the loss of

methyl radicals ([1]•CH₃, -15 Da) from the aglycone ion, a pathway less prominent in non-

methylated flavonoids.[1]

RDA Cleavage Shift: The methylation at C7 (A-ring) and C4' (B-ring) shifts the mass of

standard RDA fragments compared to Quercetin.[1]

Experimental Protocol: LC-MS/MS Characterization
To replicate the fragmentation data described below, use the following validated workflow. This

protocol ensures sufficient ionization energy to generate diagnostic secondary fragments.[1]

Step-by-Step Methodology
Sample Preparation:

Extract plant material (e.g., Hibiscus manihot flowers) with 70% Ethanol.[1]
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Dilute extract to 1 µg/mL in MeOH:H₂O (50:50).

Filter through 0.22 µm PTFE membrane.[1]

LC Conditions (Reverse Phase):

Column: C18 (e.g., Agilent ZORBAX Eclipse Plus, 1.8 µm, 2.1 x 50 mm).[1]

Mobile Phase A: 0.1% Formic Acid in Water.[1][4]

Mobile Phase B: Acetonitrile.[1][4]

Gradient: 5% B to 95% B over 10 mins.

MS Parameters (ESI Negative Mode):

Ion Source: Electrospray Ionization (ESI-).[1]

Spray Voltage: -2.5 kV (Negative mode favors flavonoid deprotonation).[1]

Collision Energy (CE): Stepped CE (20-40 eV) is critical.[1] Low CE (20 eV) isolates the

aglycone; High CE (40 eV) reveals the A/B ring substitution pattern.[1]

Fragmentation Mechanism & Pathway Analysis
The fragmentation of Yixingensin follows a sequential logic: Deglycosylation → Demethylation

→ Skeletal Cleavage.

Stage 1: The Primary Event (Deglycosylation)
The weakest bond is the O-glycosidic linkage at C3.

Transition:m/z 491 ([M-H]⁻) → m/z 329 (Y₀⁻).

Mechanism: Heterolytic cleavage releasing a neutral anhydroglucose (162 Da).[1] The

charge remains on the aglycone (Ombuin).[1]

Stage 2: Aglycone Characterization (The Fingerprint)
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The m/z 329 ion (Ombuin) undergoes specific losses that confirm the presence of two methoxy

groups.[1]

Demethylation:m/z 329 → m/z 314 ([Aglycone -[1] •CH₃]⁻•).

Note: The loss of 15 Da (radical) is highly diagnostic of methoxy-flavonoids.

Decarbonylation:m/z 329 → m/z 301 ([Aglycone - CO]⁻).[1]

Combined Loss:m/z 314 → m/z 271 (Loss of CO +[1] •CH₃).

Stage 3: Retro-Diels-Alder (RDA) Cleavage
RDA cleavage proves the location of the methyl groups.

1,3A⁻ Ion: Cleavage of the C-ring bonds 1 and 3.[1]

Fragment: Contains the A-ring (C7-OMe, C5-OH).[1]

Mass:m/z 165 (Standard A-ring 152 + 14 for Methyl).[1]

1,3B⁻ Ion: Cleavage of the C-ring.[1]

Fragment: Contains the B-ring (C3'-OH, C4'-OMe).[1]

Mass:m/z 149 (Standard B-ring 134 + 14 for Methyl).[1]

Comparative Analysis: Yixingensin vs. Alternatives
Differentiating Yixingensin from its isomers is critical in natural product research.[1]
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Feature Yixingensin
Isorhamnetin-3-

glucoside

Quercetin-3-

glucoside

Precursor (m/z) 491 477 463

Aglycone (Y₀⁻) 329 (Ombuin) 315 (Isorhamnetin) 301 (Quercetin)

Methyl Groups 2 (C7, C4') 1 (C3') 0

Diagnostic Loss
-15 Da ([1]•CH₃)

(Strong signal)
-15 Da (Weak signal) No -15 Da loss

RDA A-Ring Ion m/z 165 (Methylated)
m/z 151 (Non-

methylated)
m/z 151

RDA B-Ring Ion m/z 149 (Methylated) m/z 149 (Methylated) m/z 135

Analysis:

If you see m/z 491 → 329, you have a dimethyl-quercetin glucoside.[1]

To confirm it is Yixingensin (7,4'-OMe), check for the m/z 165 A-ring fragment.[1] If the A-

ring fragment is m/z 151, the methyls are likely both on the B-ring (a different isomer).[1]

Visualization: Fragmentation Pathway[1]
The following diagram illustrates the logical flow of Yixingensin fragmentation, highlighting the

critical diagnostic ions.
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Legend

Yixingensin Precursor
[M-H]⁻

m/z 491

Aglycone (Ombuin)
[Y₀]⁻

m/z 329

Neutral Loss: Glucose (-162 Da)

Demethylated Radical
[Y₀ - •CH₃]⁻•

m/z 314

Radical Loss: •CH₃ (-15 Da)

RDA 1,3A⁻ (A-Ring)
(Contains 7-OMe)

m/z 165

RDA Cleavage (C-Ring)

RDA 1,3B⁻ (B-Ring)
(Contains 4'-OMe)

m/z 149

RDA Cleavage (C-Ring)

Blue: Precursor | Red: Primary Fragment | Yellow: Radical Ion | Green: Structural Proof (RDA)

Click to download full resolution via product page

Caption: MS² fragmentation tree of Yixingensin (ESI-), tracing the transition from precursor to

diagnostic A/B-ring fragments.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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